Cas no 34698-17-4 (a-D-Galactopyranose,6-O-methyl-1,2:3,4-bis-O-(1-methylethylidene)-)

• Product Name: a-D-Galactopyranose,6-O-methyl-1,2:3,4-bis-O-(1-methylethylidene)-
• CAS No: 34698-17-4
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• CID: 314170
• PubChem ID: 56843078
• Update Time: 2025-04-19

a-D-Galactopyranose,6-O-methyl-1,2:3,4-bis-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranose,6-O-methyl-1,2:3,4-bis-O-(1-methylethylidene)-
• 6-O-Methyl-1,2,3,4-di-O-isopropylidene-D-galactopyranose
• (5R,5aS,8aS)-5-(methoxymethyl)-2,2,7,7-tetramethyl-5,5a,8a,8b-tetrahydro-3aH-di[1,3]dioxolo[4,5-a:5',4'-d]pyran
• EINECS 252-157-1
• 34698-17-4
• DTXSID70188248

• Inchi： 1S/C13H22O6/c1-12(2)16-8-7(6-14-5)15-11-10(9(8)17-12)18-13(3,4)19-11/h7-11H,6H2,1-5H3/t7-,8+,9+,10?,11?/m1/s1
• InChI Key： XHYGPWYEBIJNLR-IEAUDRPASA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](COC)OC3C([C@@H]12)OC(C)(C)O3

Computed Properties

• Exact Mass: 274.14163842g/mol
• Monoisotopic Mass: 274.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans